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Introduction

Alpha-lactalbumin (a-LA) is a principal whey protein found in the milk of most mammalian
species. It is a small, acidic, calcium-binding protein that plays a crucial role in lactose
synthesis within the mammary gland. Beyond its role in milk production, certain forms of a-LA,
such as the HAMLET (Human Alpha-lactalbumin Made Lethal to Tumor cells) complex, have
been shown to induce apoptosis in tumor cells, making it a molecule of significant interest in
drug development.[1][2][3][4][5]

Genetic variants of a-LA exist in different species and even within breeds. For instance, in
bovine milk, the most common genetic variants are A and B, which differ by a single amino acid
substitution.[6] A newer variant, D, has also been identified, characterized by a GIn > His
substitution at position 65.[1][7] The ability to isolate and characterize these different genetic
variants is crucial for understanding their specific functional properties and for the development
of targeted therapeutics.

This document provides detailed application notes and protocols for the isolation and
characterization of different genetic variants of a-LA using various analytical techniques.

Methods for Isolating Alpha-Lactalbumin Variants
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Several chromatographic and electrophoretic techniques can be employed to separate and
isolate genetic variants of a-LA. The choice of method depends on the desired purity, yield, and
downstream application.

lon-Exchange Chromatography (IEC)

lon-exchange chromatography separates proteins based on their net surface charge. Since
genetic variants often differ by substitutions of charged amino acids, IEC is a powerful tool for
their separation. Anion-exchange chromatography is commonly used for a-LA, which has an
isoelectric point (pl) between 4.2 and 4.8.[8][9]

Experimental Workflow for lon-Exchange Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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